Cas no 1891347-53-7 (Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate)

• Product Name: Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate
• CAS No: 1891347-53-7
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6411644
• PubChem ID: 117274270
• Update Time: 2025-06-13

Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6487765
• 1891347-53-7
• Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate

• Inchi： 1S/C9H11N3O3/c1-9(2,3)14-8(13)11-7-4-6(5-10)15-12-7/h4H,1-3H3,(H,11,12,13)
• InChI Key： DBBAORSTNSIMEQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.2Ų

Additional information on Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate

Introduction to Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate (CAS No. 1891347-53-7)

Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate, a compound with the chemical formula C₉H₁₀N₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its Tert-butyl group and the presence of a 5-cyano-1,2-oxazol-3-yl moiety, which contributes to its unique chemical properties and potential biological activities. The CAS number 1891347-53-7 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The 1,2-oxazole ring is a heterocyclic structure that has garnered considerable attention in medicinal chemistry due to its versatility and biological relevance. This ring system is known to exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyano group into the oxazole ring enhances the compound's reactivity and potential for further functionalization, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacophores. Carbamates are known for their stability and ability to form hydrogen bonds, which are crucial for binding to biological targets. The Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate structure combines these attributes with the oxazole ring, creating a promising candidate for therapeutic intervention.

Recent studies have highlighted the potential of this compound in addressing various diseases. For instance, research has indicated that derivatives of 1,2-oxazole can modulate enzyme activity and interfere with pathogenic pathways. The cyano group in the molecule may play a role in enhancing bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the Tert-butyl group contributes to the compound's solubility and bioavailability, further improving its pharmacokinetic profile.

The synthesis of Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the formation of the carbamate linkage requires careful selection of reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In the context of drug discovery, this compound has been explored for its potential in treating neurological disorders. The 1,2-oxazole ring is known to interact with specific receptors and ion channels in the brain, suggesting its utility in modulating neuronal activity. Furthermore, the presence of a cyano group may enhance penetration through the blood-brain barrier, improving therapeutic efficacy.

Evaluation of Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate in preclinical models has shown promising results. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a significant role. Additionally, the compound has shown potential in reducing oxidative damage to neurons, which could be beneficial in neuroprotective therapies.

The structural features of this compound also make it an attractive candidate for developing antiviral agents. The 1,2-oxazole ring can mimic natural nucleoside structures, allowing it to interfere with viral replication processes. The cyano group may enhance binding affinity to viral enzymes such as polymerases or proteases. Such interactions could be exploited to develop novel antiviral drugs that target specific viral pathogens.

Industrial applications of Tert-butyl N-(5-cyano-1,2-oxazol-3-yl)carbamate extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing other fine chemicals and agrochemicals. The stability and reactivity of this compound allow for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications.

In conclusion,Tert-butyl N-(5-cyano-1,2-oxazol-3-yI)carbamate (CAS No. 1891347_53_7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features contribute to its biological activity and pharmacological properties, making it a valuable tool for developing new treatments for various diseases. Continued research into this compound will likely uncover additional applications and enhance our understanding of its mechanisms of action.